Cas no 921556-55-0 (8-(4-bromophenyl)methoxy-2-(piperidin-1-yl)quinoline)

• Product Name: 8-(4-bromophenyl)methoxy-2-(piperidin-1-yl)quinoline
• CAS No: 921556-55-0
• MF: C₂₁H₂₁BrN₂O
• MW: 397.308244466782
• CID: 5976062
• PubChem ID: 18570640
• Update Time: 2025-05-20

8-(4-bromophenyl)methoxy-2-(piperidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-(4-bromophenyl)methoxy-2-(piperidin-1-yl)quinoline
• F2255-0084
• 8-[(4-bromophenyl)methoxy]-2-(piperidin-1-yl)quinoline
• AKOS024631678
• 8-((4-bromobenzyl)oxy)-2-(piperidin-1-yl)quinoline
• 921556-55-0
• 8-[(4-bromophenyl)methoxy]-2-piperidin-1-ylquinoline

• Inchi： 1S/C21H21BrN2O/c22-18-10-7-16(8-11-18)15-25-19-6-4-5-17-9-12-20(23-21(17)19)24-13-2-1-3-14-24/h4-12H,1-3,13-15H2
• InChI Key： QZTFOLQCPJRHQB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC1=CC=CC2C=CC(=NC=21)N1CCCCC1

Computed Properties

• Exact Mass: 396.08373g/mol
• Monoisotopic Mass: 396.08373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 25.4Ų

Additional information on 8-(4-bromophenyl)methoxy-2-(piperidin-1-yl)quinoline

8-(4-Bromophenyl)Methoxy-2-(Piperidin-1-yl)Quinoline: A Comprehensive Overview

The compound 8-(4-bromophenyl)methoxy-2-(piperidin-1-yl)quinoline, identified by the CAS number 921556-55-0, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied due to their diverse biological activities and structural versatility. The presence of the piperidin-1-yl group and the 4-bromophenylmethoxy substituent introduces unique chemical properties, making this compound a subject of interest in both academic and industrial settings.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 8-(4-bromophenyl)methoxy-2-(piperidin-1-yl)quinoline. Researchers have employed advanced methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the synthesis process. These techniques not only enhance the yield but also improve the purity of the final product, which is crucial for downstream applications in pharmacology and materials science.

The structural uniqueness of this compound lies in its quinoline core, which serves as a scaffold for various functional groups. The piperidin-1-yl group, attached at position 2, contributes to the molecule's lipophilicity and hydrogen bonding capacity, enhancing its bioavailability when used as a drug candidate. Meanwhile, the 4-bromophenylmethoxy substituent at position 8 introduces electronic and steric effects that can modulate the compound's interaction with biological targets.

In terms of biological activity, studies have demonstrated that 8-(4-bromophenyl)methoxy-2-(piperidin-1-yl)quinoline exhibits promising anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its potential as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, preliminary in vitro assays suggest that this compound may possess cytotoxic activity against certain cancer cell lines, highlighting its potential role in oncology research.

The application of computational chemistry tools has further elucidated the molecular mechanisms underlying the biological activity of this compound. Molecular docking studies reveal that the quinoline core interacts effectively with key residues in target proteins, such as cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation. This insight provides a foundation for designing more potent derivatives with enhanced selectivity and efficacy.

In conclusion, 8-(4-bromophenyl)methoxy-2-(piperidin-1-yl)quinoline represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure, coupled with recent advances in synthetic and computational techniques, positions it as a valuable tool for advancing research in pharmacology, materials science, and beyond.